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Compound of Interest

Compound Name: 2-Tetradecylcyclobutanone-D29

Cat. No.: B15622399 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Tetradecylcyclobutanone-D29 in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and maintain experimental integrity.

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for 2-Tetradecylcyclobutanone-D29 is not readily

available, the safety protocols for the non-deuterated parent compound, 2-

Tetradecylcyclobutanone, and structurally similar cyclobutanone compounds provide a strong

basis for safe handling. The primary hazards are associated with flammability and potential

health effects upon exposure.

GHS Hazard Statements:

H225: Highly flammable liquid and vapor.[1][2]

H413: May cause long lasting harmful effects to aquatic life.[3]

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

No smoking.[1][2][4]

P233: Keep container tightly closed.[1][2][4]
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P240: Ground and bond container and receiving equipment.[1][2][4]

P241: Use explosion-proof electrical/ventilating/lighting equipment.[1][2][4]

P242: Use non-sparking tools.[1][2][4]

P273: Avoid release to the environment.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2][4]

P501: Dispose of contents/container to an approved waste disposal plant.[2][3]

Personal Protective Equipment (PPE)
A risk assessment should be conducted for any non-sterile compounding to determine the

appropriate level of PPE.[5] The following table summarizes the recommended PPE for

handling 2-Tetradecylcyclobutanone-D29.
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Protection Type Specific Recommendations Rationale

Hand Protection

Chemical-resistant, powder-

free gloves (e.g., Butyl-rubber,

Viton®). Two pairs of

chemotherapy gloves are

recommended for handling

hazardous products.[5]

To prevent skin contact. Butyl-

rubber offers a breakthrough

time of up to 480 minutes.[1]

Eye/Face Protection

Safety glasses with side-

shields or goggles. A face

shield may be required for

splash hazards.

To protect eyes from splashes

and vapors.

Skin and Body Protection

Flame-retardant and antistatic

protective clothing. A

disposable gown made of

polyethylene-coated

polypropylene or a similar

resistant material is preferred

over a standard lab coat.[1][5]

To protect skin and clothing

from contamination and in

case of fire.

Respiratory Protection

Required when vapors or

aerosols are generated. Use a

NIOSH-approved respirator

with an appropriate organic

vapor cartridge (e.g., Filter A).

[1]

To prevent inhalation of

potentially harmful vapors.

Chemical and Physical Properties
The properties of the parent compound, cyclobutanone, are provided as a reference. The long

alkyl chain and deuteration of 2-Tetradecylcyclobutanone-D29 will alter these values.
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Property Value (for Cyclobutanone) Reference

Molecular Formula C₁₈D₂₉H₅O [6]

Molecular Weight 295.641 g/mol [6]

Appearance Clear liquid [2][7]

Boiling Point 99 °C / 210.2 °F @ 760 mmHg [7]

Flash Point 10 °C / 50 °F [7]

Density 0.938 g/cm³ at 25 °C [1]

Storage Temperature
2 - 8 °C

(Refrigerator/flammables)
[1][2]

Standard Operating Procedure for Handling
This protocol outlines the steps for safely handling 2-Tetradecylcyclobutanone-D29.

4.1. Preparation and Engineering Controls

Ventilation: All handling of 2-Tetradecylcyclobutanone-D29 must be conducted in a certified

chemical fume hood with sufficient ventilation.[4]

Ignition Sources: Ensure the work area is free of heat, sparks, open flames, and other

ignition sources.[1][2][4] Use only intrinsically safe equipment.[4]

Static Control: Ground and bond all containers and receiving equipment to prevent static

discharge.[1][2][4] Use non-sparking tools.[1][2][4]

Emergency Equipment: Ensure an eyewash station, safety shower, and a Class B fire

extinguisher are readily accessible.

4.2. Handling Protocol

Don PPE: Before handling, put on all required PPE as detailed in the table above.

Container Inspection: Visually inspect the container for any damage or leaks before opening.
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Dispensing: When transferring the liquid, use a grounded, spark-proof dispensing system.

Avoid pouring, which can generate static electricity.[4]

Minimizing Exposure: Keep the container tightly closed when not in use.[1][2][4] Avoid

inhaling vapors and direct contact with skin and eyes.[4]

Post-Handling: After handling, wash hands thoroughly with soap and water.[4] Launder

contaminated clothing separately before reuse.[4]

Disposal Plan
5.1. Waste Collection

Waste Container: Collect all waste materials, including empty containers, contaminated

gloves, and absorbent materials, in a designated, properly labeled hazardous waste

container.

Labeling: The waste container must be labeled as "Hazardous Waste," "Flammable Liquid,"

and list the chemical name.

5.2. Waste Disposal

Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal

regulations.

Professional Disposal: Arrange for a licensed hazardous waste disposal company to collect

and dispose of the waste. Do not pour waste down the drain, as this can create an explosion

hazard and is harmful to aquatic life.[1][3]

Emergency Procedures
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Exposure Scenario First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][7]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with plenty of water

and soap for at least 15 minutes.[1][2][7] Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][2][7]

Ingestion

Do NOT induce vomiting. Clean the mouth with

water and drink two glasses of water. Seek

immediate medical attention.[1][2][7]

Spill

Evacuate the area and remove all ignition

sources.[1] Use non-sparking tools and

absorbent, non-combustible material (e.g., sand,

earth) to contain and clean up the spill.[2] Place

the absorbed material in a sealed container for

disposal.

Fire

Use dry sand, dry chemical, alcohol-resistant

foam, or carbon dioxide (CO₂) to extinguish.[2]

[7] Water may be ineffective.[2] Wear self-

contained breathing apparatus for firefighting.[1]

Workflow Diagram
The following diagram illustrates the standard workflow for handling 2-
Tetradecylcyclobutanone-D29.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC110930010&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/c96001
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC110930010&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/c96001
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC110930010&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/c96001
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC110930010&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/c96001
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC110930010&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/c96001
https://www.benchchem.com/product/b15622399?utm_src=pdf-body
https://www.benchchem.com/product/b15622399?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Disposal & Cleanup

Emergency

Conduct Risk Assessment

Verify Fume Hood Certification

Don Appropriate PPE

Ground Equipment

Dispense Chemical

Perform Experiment

Close Container

Segregate Waste

Label Waste Container

Store in Designated Area

Spill or Exposure

Follow Emergency Procedures

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Tetradecylcyclobutanone-D29.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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